![molecular formula C9H14F3N3O4 B2676427 3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid CAS No. 1909326-28-8](/img/structure/B2676427.png)
3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid
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Description
3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid is a chemical compound that has gained significant attention in the field of scientific research. This compound is widely used in various research applications due to its unique properties and characteristics.
Scientific Research Applications
Rearrangement in Organic Chemistry : Research by Andrianov, Semenikhina, and Eremeev (1991) found that the acid halides of 1,2,4-oxadiazol-3-carbohydroxamic acids, which are structurally related to your compound of interest, react to give α-oximohydrazones, leading to rearrangements yielding compounds like 3-amino-4-formylfurazane under certain conditions (Andrianov, Semenikhina, & Eremeev, 1991).
Organocatalytic Conjugate Addition : Chowdhury and Ghosh (2009) described the use of a trifluoroacetic acid combination in catalyzing the addition of alkyl methyl ketones to beta-dimethyl(phenyl)silylmethylene malonate, demonstrating high yield and selectivity, which is relevant to the manipulation and synthesis of complex organic molecules (Chowdhury & Ghosh, 2009).
Synthesis of Heterocyclic Compounds : Burger et al. (2002) explored reactions involving 2,2-Bis(trifluoromethyl)-1,3-oxazolidin-5-ones, yielding various trifluoromethyl substituted compounds. These reactions are important for the synthesis of heterocyclic compounds, which have broad applications in medicinal chemistry (Burger et al., 2002).
Synthesis of Trifluoromethylazoles : Jones, Branch, Thompson, and Threadgill (1996) conducted studies on the synthesis of trifluoromethylazoles, including the determination of pKa values of acidic and basic trifluoromethyl heterocycles. These compounds have potential use in measuring pH in biological media by 19F NMR spectroscopy (Jones, Branch, Thompson, & Threadgill, 1996).
Synthesis of Liquid Crystalline Monomers : Jian, Hua, Yan, and Jianhua (2014) described the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles, which show potential as liquid crystalline monomers due to their phase transition behavior. This has implications in materials science and engineering (Jian, Hua, Yan, & Jianhua, 2014).
Properties
IUPAC Name |
3-(1-amino-2,2-dimethylpropyl)-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O2.C2HF3O2/c1-7(2,3)4(8)5-9-6(11)12-10-5;3-2(4,5)1(6)7/h4H,8H2,1-3H3,(H,9,10,11);(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRLYJTUCNHZPMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C1=NOC(=O)N1)N.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F3N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1909326-28-8 |
Source
|
Record name | 3-(1-amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol; trifluoroacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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